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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the site-specific labeling of

RNA with guanosine analogs. These methods are critical for a deeper understanding of RNA

structure, function, and dynamics, and have significant applications in drug development and

diagnostics.

Introduction
The ability to introduce specific modifications into RNA molecules at defined positions is a

powerful tool in molecular biology and chemical biology. Site-specific labeling with guanosine
analogs, in particular, allows for the introduction of a wide range of functionalities, including

fluorescent probes, biotin tags for purification, and cross-linking agents. These labeled RNAs

are invaluable for studying RNA-protein interactions, RNA folding and dynamics, and for the

development of RNA-based therapeutics and diagnostics.

This guide covers several key methodologies for achieving site-specific labeling of RNA with

guanosine analogs, including enzymatic and chemical approaches.

Methods for Site-Specific Guanosine Labeling
Several distinct strategies have been developed for the site-specific incorporation of

guanosine analogs into RNA. The choice of method depends on factors such as the size of

the RNA, the desired label, and the required yield and purity.
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RNA Transglycosylation at Guanosine (RNA-TAG)
This enzymatic method utilizes the E. coli tRNA guanine transglycosylase (TGT) to exchange a

guanine in a specific RNA hairpin motif with a modified guanine analog, typically a pre-

queuosine 1 (preQ1) derivative.[1][2] This technique allows for the site-specific labeling of RNA

with a variety of functional groups, including fluorophores and biotin.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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